molecular formula C9H11NOS B14826101 4-Cyclopropoxy-2-(methylthio)pyridine

4-Cyclopropoxy-2-(methylthio)pyridine

Cat. No.: B14826101
M. Wt: 181.26 g/mol
InChI Key: DJNYXSQWOWSCQE-UHFFFAOYSA-N
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Description

4-Cyclopropoxy-2-(methylthio)pyridine is a pyridine derivative featuring a cyclopropoxy group at the 4-position and a methylthio moiety at the 2-position. This compound is structurally characterized by its bicyclic ether (cyclopropoxy) and sulfur-containing substituents, which influence its electronic properties and reactivity. For instance, 2-chloro-4-cyanopyridine can react with thiols under basic conditions to form 2-alkylthio-4-cyanopyridines . By extension, substituting the 4-chloro group with cyclopropoxy via a similar mechanism (e.g., using cyclopropanol as a nucleophile) could yield 4-Cyclopropoxy-2-(methylthio)pyridine.

Properties

Molecular Formula

C9H11NOS

Molecular Weight

181.26 g/mol

IUPAC Name

4-cyclopropyloxy-2-methylsulfanylpyridine

InChI

InChI=1S/C9H11NOS/c1-12-9-6-8(4-5-10-9)11-7-2-3-7/h4-7H,2-3H2,1H3

InChI Key

DJNYXSQWOWSCQE-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC=CC(=C1)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-cyclopropoxy-2-(methylsulfanyl)pyridine can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction , which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method is favored due to its mild reaction conditions and functional group tolerance. The reaction typically involves the use of organoboron reagents and palladium catalysts.

Industrial Production Methods: In industrial settings, the production of 4-cyclopropoxy-2-(methylsulfanyl)pyridine may involve large-scale hydroboration of pyridines, followed by subsequent functionalization steps . This method allows for efficient synthesis under basic and catalyst-free conditions, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-2-(methylsulfanyl)pyridine undergoes various chemical reactions, including:

    Oxidation: The methylsulfanyl group can be oxidized to form sulfoxides or sulfones.

    Reduction: The compound can be reduced to modify the pyridine ring or the substituents.

    Substitution: The cyclopropoxy and methylsulfanyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Major Products Formed:

Scientific Research Applications

4-Cyclopropoxy-2-(methylsulfanyl)pyridine has several applications in scientific research, including:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activities and interactions with biomolecules.

    Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-cyclopropoxy-2-(methylsulfanyl)pyridine involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to undergo various chemical reactions, such as oxidation and substitution, which can modify its structure and reactivity. These modifications can influence its interactions with biological molecules and its overall activity.

Comparison with Similar Compounds

Data Tables

Table 1: Substituent Comparison of Pyridine Derivatives

Compound Position 2 Group Position 4 Group Key Synthetic Step
4-Cyclopropoxy-2-(methylthio)pyridine Methylthio Cyclopropoxy Nucleophilic substitution (Cl → OR/SR)
2-Methylthio-4-cyanopyridine Methylthio Cyano Thiol displacement of chloride
2-Benzylthio-4-aminopyrimidine Benzylthio Amino Amine displacement of methylthio

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